Cas no 1805978-75-9 (3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1805978-75-9
• MF: C₇H₃F₆NO
• MW: 231.095242738724
• CID: 4880802
• Update Time: 2025-06-08

3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F6NO/c8-5(9)2-1-3(15)4(7(11,12)13)14-6(2)10/h1,5,15H
• InChI Key： DTWZQXQUOXUSLZ-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C(C(F)(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-(trifluoromethyl)pyridine

Introduction to 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805978-75-9)

3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805978-75-9) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyridine family, which is well-documented for its role in medicinal chemistry as a scaffold for various bioactive molecules. The presence of multiple fluorine atoms and a hydroxyl group in its structure imparts distinct chemical reactivity and potential biological activity, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The molecular structure of 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-(trifluoromethyl)pyridine consists of a pyridine ring substituted with three fluorinated groups and one hydroxyl group. The difluoromethyl and trifluoromethyl groups are particularly noteworthy, as they are known to enhance the lipophilicity and metabolic stability of drug candidates. These substituents also contribute to the compound's ability to interact with biological targets, thereby influencing its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in the development of fluorinated pyridines as pharmacophores due to their ability to modulate enzyme activity and receptor binding. For instance, studies have shown that fluorinated pyridines can improve the binding affinity of small-molecule inhibitors by increasing their hydrophobicity and electronic properties. The hydroxyl group in 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-(trifluoromethyl)pyridine further enhances its potential as a precursor for drugs targeting metabolic diseases, infectious diseases, and cancer.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The combination of fluorinated substituents and functional groups allows for diverse modifications, enabling chemists to tailor the molecule for specific biological applications. Researchers have utilized this compound as a building block in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The difluoromethyl group, in particular, has been shown to enhance binding interactions with protein targets, making it an attractive feature for drug design.

Recent advancements in computational chemistry have further highlighted the potential of 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-(trifluoromethyl)pyridine as a lead compound. Molecular docking studies have demonstrated its ability to interact with various enzymes and receptors involved in critical biological pathways. For example, preliminary data suggest that derivatives of this compound may exhibit inhibitory activity against certain kinases implicated in cancer progression. Additionally, the fluoro substituents have been linked to improved oral bioavailability and reduced susceptibility to metabolic degradation, which are crucial factors in drug development.

The pharmaceutical industry has been particularly interested in harnessing the potential of fluorinated pyridines due to their broad spectrum of biological activity. The structural features of 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-(trifluoromethyl)pyridine make it an ideal candidate for further exploration in drug discovery programs. Researchers are actively investigating its derivatives as potential treatments for neurological disorders, cardiovascular diseases, and autoimmune conditions. The compound's ability to modulate key biological pathways underscores its significance as a pharmacological tool.

From a synthetic perspective, 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-(trifluoromethyl)pyridine offers a rich platform for chemical innovation. The presence of multiple reactive sites allows for extensive functionalization, enabling the creation of libraries of compounds with tailored properties. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying novel drug candidates. Furthermore, advances in green chemistry have prompted researchers to explore sustainable synthetic routes for fluorinated pyridines, ensuring that future production methods are environmentally friendly.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their electronic properties influence both the physical chemical properties and the biological activity of molecules. In 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-(trifluoromethyl)pyridine, the fluorine atoms contribute to enhanced binding affinity by participating in dipole-dipole interactions and halogen bonding with biological targets. These interactions are often critical for achieving high efficacy in drug design.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. Fluorinated pyridines like 3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-(trifluoromethyl)pyridine are at the forefront of this innovation, offering new opportunities for therapeutic intervention. By leveraging their unique structural features, researchers can develop next-generation drugs with improved efficacy and safety profiles.

In conclusion,3-(Difluoromethyl)-2-fluoro-5-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805978-75-9) represents a promising candidate for further exploration in pharmaceutical research. Its structural complexity and functional diversity make it a valuable tool for synthesizing novel bioactive molecules. As research progresses, this compound is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.